Cas no 13203-39-9 (4-Methylphenethyl isothiocyanate)

• Product Name: 4-Methylphenethyl isothiocyanate
• CAS No: 13203-39-9
• Molecular Formula: C₁₀H₁₁NS
• Molecular Weight: 177.26604
• MDL: MFCD00046823
• CID: 221492
• PubChem ID: 139409

4-Methylphenethyl isothiocyanate Properties

Names and Identifiers

• 4-Methylphenethyl isothiocyanate
• 1-(2-isothiocyanatoethyl)-4-methylbenzene
• 4-Methylphenethyl isothiocyate, 99%
• MFCD00046823
• FT-0636832
• SCHEMBL3364900
• A806351
• AKOS006344684
• J-006107
• 1-methyl-2-(2-phenylethyl)benzimidazol-5-amine
• Benzene, 1-(2-isothiocyanatoethyl)-4-methyl-
• 4-Methylphenethyl isothiocyanate,
• 13203-39-9
• DTXSID90157315
• 1-(2-Isothiocyanatoethyl)-4-methylbenzene #
• DB-042082
• DB-042081
• DTXCID9079806

• MDL： MFCD00046823
• InChIKey： GLZKGBMKYHSHAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NS/c1-9-2-4-10(5-3-9)6-7-11-8-12/h2-5H,6-7H2,1H3
• SMILES： CC1=CC=C(C=C1)CCN=C=S

Computed Properties

• Exact Mass: 177.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 177.061
• Heavy Atom Count: 12
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• LogP: 2.64030
• PSA: 44.45000
• Refractive Index: 1.546
• Boiling Point: 155 °C
• Flash Point: 137.1°C
• Density: 1,07 g/cm3

4-Methylphenethyl isothiocyanate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：UN 2810
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：IRRITANT-HARMFUL

4-Methylphenethyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes